2-Bromo-4-chloronicotinic acid
Overview
Description
2-Bromo-4-chloronicotinic acid is a chemical compound with the molecular formula C6H3BrClNO2 . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of this compound consists of a nicotinic acid core with bromine and chlorine substituents . The presence of these halogens may influence the compound’s reactivity and interactions with other molecules.Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of N-Phenylamides : A study demonstrated the synthesis of N-phenylamides of 5-bromo-6-chloronicotinic acid and 5-bromo-2-chloronicotinic acid, exploring their structures through elemental analyses and spectroscopic techniques. This research contributes to the understanding of the chemical properties and potential applications of these compounds in various fields (Setliff & Caldwell, 1991).
Biotechnology and Industrial Applications
- Biotransformation by Rhodococcus erythropolis : A newly isolated strain, Rhodococcus erythropolis ZJB-09149, was studied for its ability to transform 2-chloro-3-cyanopyridine to 2-chloronicotinic acid. This research is significant for understanding the biocatalytic potential of this strain in the production of key precursors for pesticides and medicines (Jin et al., 2011).
Enzymatic Production
- Hydrolysis of Chlorinated Nicotinamides : Research on the hydrolysis of chlorinated nicotinamides by an amidase from Pantoea sp. demonstrates the potential for enzymatic production of 2-chloronicotinic acid, a key building block for agrochemicals and pharmaceuticals. This study is crucial for improving industrial production methods (Zheng et al., 2018).
Structural and Spectroscopic Analysis
- Molecular Structure Study : A detailed analysis of the molecular structure and vibrational spectra of 2-chloronicotinic acid was conducted using density functional theory and ab initio Hartree–Fock calculations. This research offers insights into the molecular behavior of chloronicotinic acids, which is valuable for their application in various fields (Karabacak et al., 2008).
Environmental and Safety Studies
- Electrocatalytic Synthesis : The electrosynthesis of 6-aminonicotinic acid by the electrochemical reduction of related compounds in the presence of CO2 was studied, demonstrating a potential environmentally friendly method for the synthesis of nicotinic acid derivatives (Gennaro et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that nicotinic acid, a structurally similar compound, acts on the g protein-coupled receptors
Mode of Action
Nicotinic acid can decrease lipids and apolipoprotein B (apo B)-containing lipoproteins by modulating triglyceride synthesis in the liver, which degrades apo B, or by modulating lipolysis in adipose tissue .
Biochemical Pathways
It is known that nicotinic acid, a structurally similar compound, is involved in lipid metabolism
Pharmacokinetics
Pharmacokinetics determines the onset, duration, and intensity of a drug’s effect
Result of Action
Based on its structural similarity to nicotinic acid, it may have similar effects, such as decreasing lipids and apolipoprotein b (apo b)-containing lipoproteins .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of a compound .
properties
IUPAC Name |
2-bromo-4-chloropyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClNO2/c7-5-4(6(10)11)3(8)1-2-9-5/h1-2H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FICKTDRPOOIPDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Cl)C(=O)O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601268958 |
Source
|
| Record name | 2-Bromo-4-chloro-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601268958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256833-88-1 |
Source
|
| Record name | 2-Bromo-4-chloro-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256833-88-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-chloro-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601268958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-4-chloropyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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